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This in-depth technical guide explores the foundational research behind the ceramic materials
engineered for Chairside Economical Restoration of Esthetic Ceramics (CEREC) milling
systems. As the demand for biocompatible and durable dental restorations grows, a thorough
understanding of the material science underpinning these advanced ceramics is crucial. This
document provides a comprehensive overview of the key mechanical properties, experimental
testing protocols, and the biological interactions of commonly used CEREC ceramic materials.

Core Ceramic Materials for CEREC Systems: A
Comparative Overview

The evolution of CAD/CAM dentistry has led to the development of a diverse palette of ceramic
materials, each with a unique combination of esthetics, strength, and millability. The selection
of an appropriate material is dictated by the specific clinical indication, desired longevity, and
esthetic requirements of the restoration. This section details the primary categories of ceramic
blocks available for CEREC milling.

Feldspathic Ceramics: These were among the first materials available for CEREC restorations.
[1] Comprised primarily of a glass phase, they offer excellent esthetics and translucency,
closely mimicking natural tooth enamel.[2] Their fine microstructure allows for good polishability
and enamel-like abrasion properties.[1][3] However, their lower mechanical strength compared
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to other ceramic classes generally limits their use to inlays, onlays, and veneers in low-stress
bearing areas.[1]

Leucite-Reinforced Glass-Ceramics: To improve upon the mechanical properties of traditional
feldspathic ceramics, leucite crystals are incorporated into the glassy matrix. These crystals act
as a reinforcing phase, interrupting crack propagation and increasing the material's flexural
strength.[4] This enhancement expands their clinical indications to include full-coverage crowns
in the anterior and premolar regions.

Lithium Disilicate Glass-Ceramics: Representing a significant advancement in dental ceramics,
lithium disilicate materials offer a combination of high strength and excellent esthetics.[4] These
materials are supplied in a partially crystallized "blue" state, which is softer and allows for
easier milling.[3] A subsequent firing process completes the crystallization, significantly
increasing the material's strength and achieving the final desired tooth color.[3] Their versatility
makes them suitable for a wide range of applications, from veneers to full-coverage crowns and
even three-unit bridges in the anterior region.[5]

Zirconia-Reinforced Lithium Silicate (ZLS): This newer class of material combines the benefits
of lithium silicate with the strength of zirconia. The incorporation of zirconia crystals into the
lithium silicate glass matrix results in an ultra-fine microstructure, providing high flexural
strength and excellent edge stability during milling.[6] ZLS materials can often be either
polished or fired after milling, offering flexibility in the clinical workflow.[6]

Zirconia: As a polycrystalline ceramic, zirconia exhibits the highest mechanical strength among
the materials available for CEREC milling.[7] Its exceptional fracture toughness makes it an
ideal choice for restorations in high-stress bearing areas, such as posterior crowns and
bridges.[7] While earlier generations of zirconia were often opaque, newer formulations offer
improved translucency, expanding their esthetic applications.[8]

Quantitative Mechanical Properties

The clinical success and longevity of a ceramic restoration are directly related to its mechanical
properties. This section presents a summary of key quantitative data for a selection of popular
CEREC ceramic materials.
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. Fracture
. Brand Flexural Vickers
Material Class Toughness
Example Strength (MPa) Hardness (HV)
(MPa-m?*/?)
Feldspathic 102.77 -
_ VITA Mark Il 644.11]9] 0.73[10]
Ceramic 112.68[4]
Leucite-
) IPS Empress
Reinforced 125.10[4] - -
_ CAD
Glass-Ceramic
Lithium Disilicate
_ IPS e.max CAD 360 - 530[3][5] 698.12[9] 1.88 - 2.11[5][10]
Glass-Ceramic
Zirconia- ]
_ 210 (milled) - _
Reinforced Celtra Duo ] - 2.65 (fired)[10]
o - 370 (fired)[11]
Lithium Silicate
] ] CEREC
Zirconia ) ) >850[8] >1200 >5.0
Zirconia+

Note: The values presented are compiled from various studies and manufacturer data and may
vary depending on the specific testing methodology and processing conditions.

Experimental Protocols for Material Characterization

Standardized testing protocols are essential for the accurate and reproducible evaluation of
dental ceramic properties. The following sections detail the methodologies for key experiments
cited in this guide.

Flexural Strength Testing (ISO 6872)

Flexural strength, a measure of a material's resistance to bending, is a critical parameter for
predicting the clinical performance of dental restorations. The most common method for
determining the flexural strength of dental ceramics is the three-point or four-point bending test,
as specified in ISO 6872.[1][12]

Methodology:
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e Specimen Preparation: Rectangular bar-shaped specimens of standardized dimensions are
fabricated from the ceramic material according to the manufacturer's instructions.[5] The
surfaces of the specimens are polished to a high finish to minimize the influence of surface
flaws on the test results.

o Test Setup: The specimen is placed on two supports (either three-point or four-point bending
fixture) in a universal testing machine.[9][12]

o Load Application: A load is applied to the center of the specimen (in three-point bending) or
at two points between the supports (in four-point bending) at a constant crosshead speed
until fracture occurs.[9]

o Calculation: The flexural strength (o) is calculated using the following formula for a three-
point bending test:

o = 3FL/ 2bd?

Where:

o Fis the fracture load

o Lis the distance between the supports
o b is the width of the specimen

o d is the thickness of the specimen

Fracture Toughness Testing

Fracture toughness (KIC) is a measure of a material's resistance to crack propagation. For
brittle materials like ceramics, this is a crucial property for predicting their durability and
resistance to catastrophic failure. Several methods are used to determine the fracture
toughness of dental ceramics.

Indentation Fracture (IF) Method:

e [ndentation: A Vickers diamond indenter is used to create a controlled indentation on the
polished surface of the ceramic specimen.[12]
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e Crack Measurement: The lengths of the radial cracks emanating from the corners of the
indentation are measured using a microscope.

o Calculation: The fracture toughness is calculated using one of several available formulas that
relate the indentation load, the crack lengths, and the material's elastic modulus and
hardness.[12]

Single-Edge "V" Notch Beam (SEVNB) and Single-Edge Precracked Beam (SEPB) Methods:
These methods utilize bar-shaped specimens with a sharp, well-defined crack.

e Notch/Precrack Creation: In the SEVNB method, a narrow "V" shaped notch is created using
a diamond disc.[1] In the SEPB method, a sharp precrack is introduced by creating a Vickers
indentation and then applying a compressive load to initiate a controlled crack.[1]

e Bending Test: The notched or precracked specimen is then subjected to a three-point or four-
point bending test until fracture.

o Calculation: The fracture toughness is calculated based on the fracture load, specimen
geometry, and the length of the notch or precrack.[1]

Vickers Hardness Testing

Hardness is a measure of a material's resistance to localized plastic deformation, such as
scratching or indentation. The Vickers hardness test is a commonly used method for dental
ceramics.

Methodology:
e Specimen Preparation: A flat, polished surface is prepared on the ceramic specimen.

 Indentation: A diamond indenter in the shape of a square-based pyramid is pressed into the
surface of the material with a specific load for a set duration.[3][9]

o Diagonal Measurement: After the load is removed, the lengths of the two diagonals of the
resulting indentation are measured using a microscope.

» Calculation: The Vickers hardness (HV) is calculated using the formula:
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HV = 1.854 * (F / d?)
Where:
o Fisthe applied load

o dis the average length of the diagonals of the indentation

Wear Resistance Testing

Wear resistance is the ability of a material to resist material loss due to mechanical action, such
as chewing. Two-body wear tests are often used to simulate the wear of dental restorations.

Methodology:

e Specimen and Antagonist Preparation: Specimens of the ceramic material and an antagonist
material (e.g., another ceramic, enamel, or a metal alloy) are prepared with standardized
surface finishes.

o Wear Simulation: The specimens are mounted in a wear simulator, and a controlled load is
applied while one surface slides or rolls against the other for a specified number of cycles,
often in a simulated oral environment (e.g., artificial saliva).[13]

o Wear Measurement: The amount of material loss is quantified by measuring the volume or
depth of the wear scar using techniques such as 3D profilometry or by measuring the weight
loss of the specimen.[13]

Biocompatibility and Cellular Interactions

The long-term success of a dental restoration is not only dependent on its mechanical
properties but also on its biocompatibility. The interaction of the ceramic surface with the
surrounding oral tissues, particularly with osteoblasts in the case of implant-supported
restorations, is of paramount importance.

Zirconia and lithium disilicate ceramics are generally considered to be highly biocompatible.[14]
[15] Studies have shown that osteoblasts can adhere to, proliferate on, and differentiate on the
surfaces of these materials.[15] The surface topography and chemistry of the ceramic can
influence the cellular response.[15]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.mdpi.com/1996-1944/15/23/8283
https://www.mdpi.com/1996-1944/15/23/8283
https://pocketdentistry.com/crystal-structure-of-zirconia-affects-osteoblast-behavior/
https://pubmed.ncbi.nlm.nih.gov/26354277/
https://pubmed.ncbi.nlm.nih.gov/26354277/
https://pubmed.ncbi.nlm.nih.gov/26354277/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The initial adhesion of osteoblasts to the implant surface is a critical step in osseointegration
and is mediated by the interaction of cell surface receptors, such as integrins, with proteins
adsorbed onto the material surface.[16] This interaction triggers a cascade of intracellular
signaling events that regulate gene expression and ultimately determine the fate of the cell.

Signaling Pathways in Osteoblast-Ceramic Interactions

The following diagrams illustrate a typical experimental workflow for characterizing ceramic
materials and a simplified signaling pathway involved in the interaction of osteoblasts with a
zirconia surface.
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Experimental workflow for ceramic material characterization.
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Simplified osteoblast signaling on a zirconia surface.
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The interaction between zirconium ions and osteoblasts can stimulate the Bone Morphogenetic
Protein (BMP)/SMAD signaling pathway.[17][18] This activation leads to the upregulation of
osteogenic gene expression, promoting cell proliferation and differentiation, which are crucial
for successful osseointegration.[17][18]

Conclusion

The field of ceramic materials for CEREC milling is continuously evolving, with new materials
offering improved strength, esthetics, and biocompatibility. A fundamental understanding of the
core material properties, the standardized methods used for their evaluation, and their
interactions at the cellular level is essential for researchers, scientists, and drug development
professionals. This guide provides a foundational overview to support further research and
development in this dynamic area of dental material science. By continuing to explore the
intricate relationship between material composition, microstructure, and biological response,
the next generation of CEREC materials will undoubtedly lead to even more predictable and
long-lasting clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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